3''-Deamino-3''-oxonicotianaminium(1-)
Overview
Description
3''-deamino-3''-oxonicotianaminium(1-) is conjugate base of 3''-deamino-3''-oxonicotianamine. It is a conjugate base of a 3''-deamino-3''-oxonicotianamine.
Scientific Research Applications
Antimicrobial and Cytotoxic Compounds
Compounds from Allium species like garlic have been known for their antimicrobial and cytotoxic activities. These compounds are effective against cancer due to their ability to block the formation of cancer-causing substances, enhance DNA repair, and induce cell death. The compounds, mainly sulfur compounds and polar saponins, are not only stable during cooking but also lack the pungent smell associated with other compounds in the same category (Lanzotti, Scala, & Bonanomi, 2014).
Polysaccharides in Medicinal Mushrooms
Pleurotus tuber-regium sclerotia, a medicinal mushroom, is known for its health-promoting polysaccharides. These polysaccharides exhibit diverse structural characteristics and have shown potential in promoting health and longevity (Wu, Hu, Huang, & Jiang, 2013).
Fungal Virulence Factors
Oxalic acid produced by fungi like Beauveria bassiana acts as a virulence factor by reducing the pH of the medium and inducing mortality in several tick species. This compound's role as an acaricidal factor during pathogenesis highlights its significance in biological control strategies (Kirkland, Eisa, & Keyhani, 2005).
Therapeutic Uses of Allium Species
Shallot, belonging to the Allium species, has been used for its potent antioxidant activity and strong inhibitory capacity against various pathogens. It's also used as adjuvant therapy in managing cardiovascular diseases, diabetes, and cancer prevention, demonstrating the therapeutic versatility of compounds in Allium species (Moldovan et al., 2022).
properties
Product Name |
3''-Deamino-3''-oxonicotianaminium(1-) |
|---|---|
Molecular Formula |
C12H17N2O7- |
Molecular Weight |
301.27 g/mol |
IUPAC Name |
(2S)-1-[(3S)-3-carboxylato-3-[(3-carboxylato-3-oxopropyl)azaniumyl]propyl]azetidin-1-ium-2-carboxylate |
InChI |
InChI=1S/C12H18N2O7/c15-9(12(20)21)1-4-13-7(10(16)17)2-5-14-6-3-8(14)11(18)19/h7-8,13H,1-6H2,(H,16,17)(H,18,19)(H,20,21)/p-1/t7-,8-/m0/s1 |
InChI Key |
PSBHIGYNXQIUQY-YUMQZZPRSA-M |
Isomeric SMILES |
C1C[NH+]([C@@H]1C(=O)[O-])CC[C@@H](C(=O)[O-])[NH2+]CCC(=O)C(=O)[O-] |
Canonical SMILES |
C1C[NH+](C1C(=O)[O-])CCC(C(=O)[O-])[NH2+]CCC(=O)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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